Cas no 127067-17-8 (Methyl 2-ethylnicotinate)

• Product Name: Methyl 2-ethylnicotinate
• CAS No: 127067-17-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4772793
• PubChem ID: 14838149
• Update Time: 2025-10-09

Methyl 2-ethylnicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethylnicotinate
• methyl 2-ethylpyridine-3-carboxylate
• 2-Ethyl-3-pyridinecarboxylic acid methyl ester
• 2-ethyl-pyridine-3-carboxylic acid methyl ester
• methyl2-ethylnicotinate
• SCHEMBL4074618
• 127067-17-8
• DB-402006
• D83965
• BS-14883
• CS-0161291
• AKOS030624863
• Methyl 2-ethylnicotinate

• Inchi： 1S/C9H11NO2/c1-3-8-7(9(11)12-2)5-4-6-10-8/h4-6H,3H2,1-2H3
• InChI Key： GFRCLYQKVHAEDQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN=C1CC)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-ethylnicotinate

Comprehensive Guide to Methyl 2-ethylnicotinate (CAS No. 127067-17-8): Properties, Applications, and Industry Insights

Methyl 2-ethylnicotinate (CAS No. 127067-17-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. This ester derivative of nicotinic acid features a unique molecular structure, combining a methyl ester group with an ethyl-substituted pyridine ring. Its chemical formula, C₉H₁₁NO₂, and molecular weight of 165.19 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for Methyl 2-ethylnicotinate has surged due to its role in developing bioactive molecules and flavor enhancers. Researchers highlight its potential in creating novel pharmaceutical intermediates, particularly for cardiovascular and neurological therapies. The compound’s low toxicity profile and high stability under ambient conditions further enhance its industrial appeal.

One of the most searched questions about CAS No. 127067-17-8 revolves around its synthesis. The compound is typically produced via esterification of 2-ethylnicotinic acid with methanol, catalyzed by acid or enzyme-based systems. Advanced purification techniques like distillation or recrystallization ensure >98% purity, meeting stringent industry standards. Environmental concerns have also driven innovations in green chemistry approaches, such as solvent-free reactions or biocatalysis.

The fragrance industry extensively utilizes Methyl 2-ethylnicotinate for its fruity, floral notes, often blending it with other esters to create complex aromas. Recent trends in clean-label fragrances and sustainable cosmetics have amplified its relevance. Meanwhile, agrochemical formulations leverage its pyridine backbone to design next-generation crop protection agents with improved biodegradability.

Analytical characterization of Methyl 2-ethylnicotinate involves techniques like GC-MS, HPLC, and NMR spectroscopy. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling. Storage recommendations emphasize cool, dry conditions in amber glass containers to prevent hydrolysis.

Emerging research explores its derivatives for organic electronics and metal-organic frameworks (MOFs), aligning with the global push for renewable energy materials. As industries prioritize eco-friendly alternatives, Methyl 2-ethylnicotinate stands out as a compound bridging innovation and sustainability.